Cas no 1228748-76-2 (2-Cyclopropanecarbonylmorpholine)

• Product Name: 2-Cyclopropanecarbonylmorpholine
• CAS No: 1228748-76-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5167546
• PubChem ID: 70333559
• Update Time: 2025-06-08

2-Cyclopropanecarbonylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropanecarbonylmorpholine
• cyclopropyl(morpholin-2-yl)methanone
• Cyclopropyl-2-morpholinylmethanone
• Methanone,cyclopropyl-2-morpholinyl-

• Inchi： 1S/C8H13NO2/c10-8(6-1-2-6)7-5-9-3-4-11-7/h6-7,9H,1-5H2
• InChI Key： DKYJGCAZSUHWLE-UHFFFAOYSA-N
• SMILES： O1CCNCC1C(C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: -0.3
• Topological Polar Surface Area: 38.3

Additional information on 2-Cyclopropanecarbonylmorpholine

Comprehensive Overview of 2-Cyclopropanecarbonylmorpholine (CAS No. 1228748-76-2): Properties, Applications, and Industry Insights

2-Cyclopropanecarbonylmorpholine (CAS No. 1228748-76-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a cyclopropane ring with a morpholine moiety through a carbonyl linkage, offering versatile reactivity and potential applications. Its molecular formula, C₈H₁₃NO₂, and precise molecular weight of 155.19 g/mol make it a valuable intermediate in synthetic chemistry.

The growing interest in cyclopropane derivatives and morpholine-based compounds stems from their widespread use in drug discovery. Researchers frequently search for terms like "2-Cyclopropanecarbonylmorpholine synthesis" or "CAS 1228748-76-2 applications," reflecting the demand for detailed information on this compound. Its structural rigidity, imparted by the cyclopropane ring, enhances binding affinity in biological targets, while the morpholine group improves solubility—a critical factor in modern drug design.

In the context of green chemistry trends, 2-Cyclopropanecarbonylmorpholine has been explored as a building block for sustainable synthesis. Recent publications highlight its role in catalytic reactions, aligning with industry shifts toward energy-efficient processes. Questions like "How to optimize the yield of 2-Cyclopropanecarbonylmorpholine?" or "Is 1228748-76-2 compatible with flow chemistry?" dominate academic forums, underscoring its relevance in process optimization.

Analytical characterization of CAS No. 1228748-76-2 typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Data from these methods confirm its high purity (>98%), a key requirement for pharmaceutical intermediates. The compound’s stability under ambient conditions and compatibility with common solvents like DMSO and ethanol further enhance its practicality in lab settings.

Emerging applications of 2-Cyclopropanecarbonylmorpholine extend to material science, where its derivatives are investigated for polymer modification. Searches for "morpholine-containing monomers" or "cyclopropane functionalization" reveal cross-disciplinary interest. This aligns with broader market trends favoring multifunctional compounds that bridge pharmaceuticals and advanced materials.

Regulatory and safety profiles of 1228748-76-2 are frequently queried by industrial users. While not classified as hazardous under standard guidelines, proper handling protocols—including PPE and ventilation—are recommended. Such precautions address common concerns like "2-Cyclopropanecarbonylmorpholine storage conditions" or "CAS 1228748-76-2 SDS," ensuring compliance with laboratory best practices.

The commercial availability of 2-Cyclopropanecarbonylmorpholine through specialty chemical suppliers has expanded, driven by its role in high-value intermediates. Pricing trends and supply chain dynamics for CAS 1228748-76-2 are closely monitored, particularly amid global shifts in fine chemical production. This reflects the compound’s strategic importance in niche markets.

Future research directions may explore enantioselective synthesis of 2-Cyclopropanecarbonylmorpholine, given the rising demand for chiral building blocks. Patent analyses indicate growing IP activity around related structures, suggesting untapped potential in asymmetric catalysis. Such developments could redefine its applications in next-generation therapeutics.